Cas no 869948-07-2 (4-2-(1-Azepanyl)ethoxyaniline)

• Product Name: 4-2-(1-Azepanyl)ethoxyaniline
• CAS No: 869948-07-2
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD07396657
• CID: 891369
• PubChem ID: 6493750
• Update Time: 2025-04-19

4-2-(1-Azepanyl)ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Azepan-1-yl)ethoxy)aniline
• 4-(2-Azepan-1-yl-ethoxy)-phenylamine
• 4-[2-(azepan-1-yl)ethoxy]aniline
• AKOS BC-2480
• 869948-07-2
• 4-[2-(1-AZEPANYL)ETHOXY]ANILINE
• BRD-K82377522-001-01-5
• AKOS000113661
• 4-(2-Azepan-1-yl-ethoxy)phenylamine
• DTXSID10424632
• SB80659
• MFCD07396657
• SCHEMBL23724061
• 4-2-(1-Azepanyl)ethoxyaniline

• MDL： MFCD07396657
• Inchi： 1S/C14H22N2O/c15-13-5-7-14(8-6-13)17-12-11-16-9-3-1-2-4-10-16/h5-8H,1-4,9-12,15H2
• InChI Key： MFOKCYABYSJZOD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCN1CCCCCC1

Computed Properties

• Exact Mass: 234.17300
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49000
• LogP: 3.04270

4-2-(1-Azepanyl)ethoxyaniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers